Cas no 1976004-20-2 (5-Bromo-1-(trideuteriomethyl)indaZole)

• Product Name: 5-Bromo-1-(trideuteriomethyl)indaZole
• CAS No: 1976004-20-2
• MF: C₈H₇BrN₂
• MW: 214.077065706253
• CID: 6794064
• PubChem ID: 167427906
• Update Time: 2025-10-28

5-Bromo-1-(trideuteriomethyl)indaZole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(trideuteriomethyl)indaZole
• AT39014
• 1976004-20-2
• 5-BROMO-1-(METHYL-D3)-1H-INDAZOLE
• MFCD34549204

• Inchi： 1S/C8H7BrN2/c1-11-8-3-2-7(9)4-6(8)5-10-11/h2-5H,1H3/i1D3
• InChI Key： RMCHMXPTUMFFBZ-FIBGUPNXSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NN2C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 212.99809g/mol
• Monoisotopic Mass: 212.99809g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-Bromo-1-(trideuteriomethyl)indaZole

Professional Introduction to Compound with CAS No. 1976004-20-2 and Product Name: 5-Bromo-1-(trideuteriomethyl)indazole

The compound with the CAS number 1976004-20-2 and the product name 5-Bromo-1-(trideuteriomethyl)indazole represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This specialized derivative of indazole, characterized by the presence of a bromine substituent at the 5-position and a trideuteriomethyl group at the 1-position, has garnered considerable attention due to its unique structural properties and potential applications in drug development.

Indazole derivatives are a class of heterocyclic compounds that have been extensively studied for their biological activity. The introduction of a bromine atom at the 5-position enhances the electrophilic nature of the molecule, making it more susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where it facilitates the introduction of various functional groups for further derivatization. Additionally, the incorporation of a trideuteriomethyl group not only provides isotopic labeling but also influences the electronic distribution within the molecule, potentially affecting its reactivity and binding affinity.

Recent research in medicinal chemistry has highlighted the importance of isotopically labeled compounds in drug discovery and development. Isotope labeling, particularly with deuterium, offers several advantages over traditional non-isotopic analogs. Deuterium-labeled compounds can exhibit improved metabolic stability, reduced susceptibility to degradation by enzymatic pathways, and enhanced pharmacokinetic profiles. These attributes make them particularly attractive for use in clinical trials and as tools in mechanistic studies. The compound 5-Bromo-1-(trideuteriomethyl)indazole exemplifies these benefits, providing researchers with a versatile scaffold for exploring novel therapeutic agents.

The structural motif of indazole is well-documented for its presence in various biologically active molecules. It serves as a core structure in several pharmaceuticals used to treat conditions ranging from infectious diseases to cancer. The bromine substituent at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of small molecules targeting specific biological pathways.

In addition to its synthetic utility, 5-Bromo-1-(trideuteriomethyl)indazole has shown promise in preliminary pharmacological studies. Researchers have utilized this compound as a precursor in the development of inhibitors targeting enzymes involved in cancer progression. The bromine atom serves as an ideal site for covalent bond formation with biological targets, enhancing drug potency and selectivity. Furthermore, the trideuteriomethyl group contributes to metabolic stability, reducing off-target effects and improving overall drug efficacy.

The field of deuterium labeling has seen significant growth due to advancements in synthetic methodologies and an increased understanding of how isotopic substitution affects molecular properties. Deuterium-labeled indazoles have been explored as tools for studying enzyme kinetics and metabolism. By comparing deuterated analogs with their non-deuterated counterparts, researchers can gain insights into metabolic pathways and identify key enzymes involved in drug degradation. This information is crucial for optimizing drug design and improving therapeutic outcomes.

The versatility of 5-Bromo-1-(trideuteriomethyl)indazole extends beyond its role as a synthetic intermediate. Its unique structural features make it a valuable building block for libraries of compounds designed for high-throughput screening (HTS). HTS platforms are instrumental in identifying lead compounds for further optimization, streamlining the drug discovery process. The presence of both bromine and trideuteriomethyl groups provides multiple points for chemical modification, enabling researchers to fine-tune properties such as solubility, bioavailability, and binding affinity.

Recent publications have demonstrated the utility of indazole derivatives in addressing unmet medical needs. For instance, modifications at the 1-position with isotopic labels have been shown to enhance binding interactions with target proteins while minimizing off-target effects. The compound 5-Bromo-1-(trideuteriomethyl)indazole aligns with this trend by offering a balance between structural diversity and functional specificity. Its application in developing next-generation therapeutics is anticipated to contribute significantly to advancements in personalized medicine.

The synthesis of 5-Bromo-1-(trideuteriomethyl)indazole involves multi-step organic transformations that highlight modern techniques in medicinal chemistry. The process typically begins with the preparation of a brominated indazole precursor followed by deuteration at the desired position using deuterium gas or deuterated reagents under controlled conditions. These synthetic strategies reflect the growing sophistication in chemical methodologies aimed at producing complex molecules with high precision.

In conclusion, 5-Bromo-1-(trideuteriomethyl)indazole (CAS No. 1976004-20-2) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features—combining a bromine substituent at the 5-position with a trideuteriomethyl group at the 1-position—make it an invaluable tool for synthetic chemists and medicinal biologists alike. As research continues to uncover new therapeutic targets and methodologies, compounds like this are poised to play a pivotal role in shaping the future of medicine.